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Compound of Interest

Compound Name: 1,4-Benzodioxan-6-amine
CAS No.: 22013-33-8
Cat. No.: B116551
Get Quote
. J

CAS: 22013-33-8 Synonyms: 6-Amino-1,4-benzodioxane; 3,4-Ethylenedioxyaniline; 2,3-
Dihydro-1,4-benzodioxin-6-amine Molecular Formula: CsHoNO2 Molecular Weight: 151.16
g/mol [1][2][3]

Part 1: Executive Technical Summary[1]

1,4-Benzodioxan-6-amine is a privileged bicyclic scaffold in medicinal chemistry, serving as a
critical intermediate in the synthesis of alpha-adrenergic antagonists (e.g., Doxazosin),
serotonergic modulators, and HSF1 pathway inhibitors.[1]

While often categorized alongside generic anilines, this compound presents unique handling
challenges due to its phase-transition behavior near ambient temperature (MP: 29-31°C) and
its susceptibility to oxidative degradation.[1] This guide moves beyond the standard Safety
Data Sheet (SDS) to provide a field-proven protocol for researchers synthesizing or
manipulating this pharmacophore.

Core Safety Profile
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Parameter Classification Critical Note

Treat as TOXIC.[1][4] High
Acute Toxicity Category 3/4 (Oral/Dermal) permeability through skin due
to lipophilicity.[1]

Melts at ~30°C. Often exists as
Physical State Solid/Liquid Hybrid a supercooled viscous liquid or
sticky solid in the lab.[1]

Rapidly darkens (oxidizes)
Reactivity Air & Light Sensitive upon exposure to air/light.[1]
Requires inert storage.[1]

Very toxic to aquatic life.[1][5]
Environmental Aquatic Acute 1 Zero-discharge handling

required.[1]

Part 2: Hazard Architecture & Toxicology[1]
The "Phase-Change" Hazard

Unlike stable solids, 1,4-Benzodioxan-6-amine has a melting point (29-31°C) that frequently
overlaps with laboratory ambient temperatures.[1]

e Risk: In a warm lab (>25°C), the compound may partially melt, leading to unexpected
splashing during weighing or transfer.[1]

e Permeation: As a lipophilic amine (LogP ~0.8), it penetrates the stratum corneum more
aggressively in its liquid state than as a crystalline solid.[1]

o Mechanism of Toxicity: Like many aromatic amines, it can undergo metabolic activation (N-
hydroxylation) leading to reactive intermediates capable of DNA adduct formation or
methemoglobinemia, although specific data on the latter for this derivative is limited.[1]
Always assume genotoxic potential.[1]

GHS Classification & Sighal Word: DANGER[1]

e H301/H311: Toxic if swallowed or in contact with skin.[1]
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e H319: Causes serious eye irritation.[1][4][5]
e H410: Very toxic to aquatic life with long-lasting effects.[1][5]

Part 3: Strategic Handling & Storage Protocols[1][2]
The "Thermal Control" Weighing Protocol

Standard weighing procedures fail with low-melting solids.[1] Use this protocol to prevent
contamination and exposure.

o Assessment: Check the physical state.[1][6][7][8] If it is a sticky semi-solid, do not attempt to
scrape it with a spatula (risk of aerosol/flick).[1]

o State Manipulation:

o Option A (Solid Transfer): Chill the reagent bottle in a 4°C fridge or ice bath for 20 minutes
to fully solidify.[1] Chip the solid with a chilled spatula.

o Option B (Liquid Transfer): Warm the bottle in a 35°C water bath until fully molten. Pipette
the liquid using a positive-displacement pipette to ensure accuracy and prevent dripping.

[1]

o Atmosphere: Perform all transfers under a gentle stream of Nitrogen or Argon.[1]

Storage Hierarchy[1]

e Primary Container: Amber glass vial with a Teflon-lined septa cap.[1]

o Atmosphere: Headspace purged with Argon (heavier than air, better protection for the liquid
surface).[1]

o Temperature:2—-8°C.[1]

e Secondary Containment: Sealed polyethylene bag with a desiccant packet, placed inside a
secondary rigid container.

Engineering Controls & PPE[1]
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» Ventilation: Handle strictly within a certified chemical fume hood.[1]
e Glove Selection:
o Standard Nitrile (0.11 mm):Insufficient for prolonged contact with the liquid phase.[1]

o Recommended:Double-gloving. Inner layer: Nitrile.[1] Outer layer: Laminate (Silver
Shield/4H) or thick Nitrile (>0.2 mm).[1] Change outer gloves immediately upon splash.[1]

o Respiratory: If fume hood is unavailable (not recommended), a full-face respirator with ABEK
(Organic Vapor/Acid Gas) cartridges is required.[1]

Part 4: Experimental Workflow Visualization

The following diagram outlines the decision logic for handling 1,4-Benzodioxan-6-amine
based on its physical state.
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Start: 1,4-Benzodioxan-6-amine Handling

Check Physical State
(Ambient Temp)

State: Sticky / Semi-Solid

State: Solid / Crystalline Preferred \ Alternative [SiElERA /ool HE6[U6;

Action: Chill to 4°C
(Solidify)

Action: Warm to 35°C
(Fully Melt)

l Weighing: Chilled Spatula : : Weighing: Pos. Displacement Pipette :
! (Avoid Friction) : | (Prevent Drips) !

CRITICAL: Purge Headspace
(Argon/Nitrogen)

Click to download full resolution via product page
Caption: Decision matrix for handling low-melting point amines to minimize exposure risks.

Part 5: Emergency Response Framework
Exposure Response

» Skin Contact (Molten/Liquid):

o Blot, Don't Rub: Gently blot excess liquid with a dry absorbent pad.[1] Rubbing increases
absorption.[1]
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o Flush: Wash with copious amounts of soap and water for 15 minutes.[1]

o Neutralize: A mild acidic wash (2% acetic acid or vinegar) can help solubilize the amine for
removal, followed by soap/water.[1]

o Eye Contact: Immediate irrigation for 15 minutes.[1] Consult an ophthalmologist.

Spill Management (Self-Validating Protocol)

e Minor Spill (<59):

o Isolate: Evacuate the immediate area.

(¢]

Solidify (If liquid): Cover with dry ice or sand to increase viscosity/solidify.[1]

[¢]

Absorb: Use an amine-specific absorbent or vermiculite.[1]

[¢]

Clean: Wipe surface with 1M HCI (converts amine to water-soluble hydrochloride salt),
then water.[1]

[¢]

Validation: Check surface pH. It should be neutral. Use UV light (365nm) to check for
fluorescent residues (many benzodioxanes fluoresce).[1]

Part 6: Waste Management & Deactivation[1]

Do not dispose of down the drain. This compound is highly toxic to aquatic life.[1][5]
o Chemical Deactivation (Pre-Disposal):
o Dissolve waste material in a combustible solvent (e.g., acetone).[1]

o Slowly add 10% HCI to convert the free amine to the hydrochloride salt (reduces volatility
and skin permeability).[1]

» Disposal Path:

o Label as "Toxic Organic Waste (Amine Salts)".[1]
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o Route to high-temperature incineration equipped with an afterburner and scrubber (to
manage NOXx emissions).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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